Cas no 105828-41-9 (1,3-Bis(6-chloro-3-pyridinyl)methyl-N-nitro-2-imidazolidinimine)

• Product Name: 1,3-Bis(6-chloro-3-pyridinyl)methyl-N-nitro-2-imidazolidinimine
• CAS No: 105828-41-9
• MF: C₁₅H₁₄Cl₂N₆O₂
• MW: 381.216660022736
• CID: 1060686
• PubChem ID: 13920967
• Update Time: 2025-04-20

1,3-Bis(6-chloro-3-pyridinyl)methyl-N-nitro-2-imidazolidinimine Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis[(6-chloro-3-pyridinyl)methyl]-N-nitro-2-imidazolidinimine
• IMIDACLOPRID IMPURITY 1
• 105828-41-9
• F86454
• DB-238153
• N-[1,3-bis[(6-chloropyridin-3-yl)methyl]imidazolidin-2-ylidene]nitramide
• CHEMBL2251989
• N-(1,3-bis((6-chloropyridin-3-yl)methyl)imidazolidin-2-ylidene)nitramide
• SCHEMBL10428365
• 1,3-Bis(6-chloro-3-pyridinyl)methyl-N-nitro-2-imidazolidinimine

• Inchi： 1S/C15H14Cl2N6O2/c16-13-3-1-11(7-18-13)9-21-5-6-22(15(21)20-23(24)25)10-12-2-4-14(17)19-8-12/h1-4,7-8H,5-6,9-10H2
• InChI Key： WTAOXHZROQPHRB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CN1/C(=N/[N+](=O)[O-])/N(CC2C=NC(=CC=2)Cl)CC1

Computed Properties

• Exact Mass: 380.0555291g/mol
• Monoisotopic Mass: 380.0555291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.08 g/l) (25 º C),